Cas no 61424-26-8 (3-\u200bBenzylaniline)

3-\u200bBenzylaniline Properties

Names and Identifiers

• 3-Benzylaniline
• 3-​Benzylaniline
• [3-(benzyl)phenyl]amine
• 3-(phenylmethyl)aniline
• 3-(Phenylmethyl)benzenamine
• 3-aminodiphenylmethane
• 3-benzyl-aniline
• 3-benzylphenylamine
• 3-Benzylbenzenamine
• NSC 210972
• NSC210972
• 3-benzyl aniline
• CS-0319717
• MFCD01310782
• AKOS006223928
• benzenamine, 3-(phenylmethyl)-
• 3-Benzylaniline, 97%
• GZYMMTQDXHJALZ-UHFFFAOYSA-N
• PS-8519
• SCHEMBL399652
• NSC-210972
• DTXSID70976985
• A833214
• InChI=1/C13H13N/c14-13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10H,9,14H
• 61424-26-8
• FT-0640752
• DB-022283
• DTXCID701404349
• 3-benzylaniline
• G73639
• DB-053880
• 3-Benzylphenylamine
• +Expand

• MDL： MFCD01310782
• InChIKey： GZYMMTQDXHJALZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13N/c14-13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10H,9,14H2
• SMILES： C1=CC=C(C=C1)CC2=CC(=CC=C2)N
• BRN： 2803261

Computed Properties

• Exact Mass: 183.10489
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.105
• Heavy Atom Count: 14
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 3.44080
• PSA: 26.02
• Refractive Index: 1.616
• Boiling Point: 126°C 2mm
• Melting Point: 48-52 °C (lit.)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• Color/Form: solid
• Density: 1.070±0.06 g/cm3 (20 ºC 760 Torr),